Cas no 2171273-95-1 ((1S)-1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171273-95-1
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6045989
• PubChem ID: 165589836
• Update Time: 2025-11-07

(1S)-1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine
• EN300-1616985
• (1S)-1-[3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-amine
• 2171273-95-1

• Inchi： 1S/C8H13F2N3/c1-3-13-7(5(2)11)4-6(12-13)8(9)10/h4-5,8H,3,11H2,1-2H3/t5-/m0/s1
• InChI Key： IYNUSZQLIOJVNP-YFKPBYRVSA-N
• SMILES： FC(C1C=C([C@H](C)N)N(CC)N=1)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-3-(difluoromethyl)-1-ethyl-1H-pyrazol-5-ylethan-1-amine

The Compound CAS No 2171273-95-1: (1S)-1-(3-(Difluoromethyl)-1-Ethyl-1H-Pyrazol-5-Yl)Ethane

The compound CAS No 2171273-95-1, also known as (1S)-3-(difluoromethyl)-ethyl-pyrazol-ethanamine, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structure and promising properties, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of small molecule inhibitors for various therapeutic targets. The presence of a difluoromethyl group in this compound adds to its versatility, as fluorinated compounds are often associated with enhanced pharmacokinetic properties such as improved bioavailability and stability. The ethyl group further contributes to the compound's hydrophobicity, which can be advantageous in certain biological contexts.

In terms of synthesis, the compound can be prepared through a multi-step process involving the coupling of appropriate intermediates. The stereochemistry at the ethyl position is critical, as indicated by the (S) designation, which underscores the importance of chiral centers in determining the compound's activity and selectivity. Researchers have employed advanced techniques such as enantioselective catalysis to ensure high yields and purity during the synthesis process.

The structural uniqueness of CAS No 2171273-95-1 has led to its exploration in several areas. In medicinal chemistry, it has been investigated for its potential as an anti-inflammatory agent, with studies demonstrating its ability to modulate key inflammatory pathways. Additionally, its role as a neuroprotective agent has been explored, particularly in models of neurodegenerative diseases where it has shown promise in reducing oxidative stress and neuronal damage.

In the field of materials science, this compound has been studied for its potential applications in polymer chemistry. Its ability to act as a versatile building block for constructing complex architectures has opened new avenues for material innovation. Recent advancements in click chemistry have further enhanced its utility, enabling efficient assembly of larger molecular frameworks.

The compound's physical properties, including its melting point and solubility profile, have been extensively characterized. These properties are crucial for determining its suitability in various experimental setups and industrial applications. For instance, its high solubility in organic solvents makes it ideal for use in organic synthesis reactions, while its moderate melting point ensures stability under standard laboratory conditions.

In conclusion, CAS No 2171273-95-1 represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in diverse scientific domains. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial progress.